Cas no 1807158-85-5 (3-Amino-4-(trifluoromethyl)picolinonitrile)

• Product Name: 3-Amino-4-(trifluoromethyl)picolinonitrile
• CAS No: 1807158-85-5
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4899708
• Update Time: 2025-07-22

3-Amino-4-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C7H4F3N3/c8-7(9,10)4-1-2-13-5(3-11)6(4)12/h1-2H,12H2
• InChI Key： CLHCXQSMGOKSFY-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C#N)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-4-(trifluoromethyl)picolinonitrile

Introduction to 3-Amino-4-(trifluoromethyl)picolinonitrile (CAS No. 1807158-85-5)

3-Amino-4-(trifluoromethyl)picolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1807158-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing heterocycles, which are widely recognized for their versatile biological activities and synthetic utility. The presence of both amino and trifluoromethyl functional groups in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The trifluoromethyl group, a key structural feature of this compound, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This property has been extensively exploited in medicinal chemistry to improve the pharmacokinetic profiles of various therapeutic agents. In contrast, the amino group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through processes such as coupling reactions, acylation, or alkylation. These characteristics make 3-Amino-4-(trifluoromethyl)picolinonitrile a cornerstone in the synthesis of biologically active compounds.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, transition-metal-catalyzed cross-coupling reactions, such as palladium-catalyzed Suzuki or Heck couplings, have been employed to introduce diverse substituents at the picolinonitrile core. These strategies have enabled the rapid construction of libraries of structurally diverse compounds for high-throughput screening (HTS) applications. Additionally, computational chemistry approaches have been leveraged to predict the binding modes of 3-Amino-4-(trifluoromethyl)picolinonitrile derivatives with biological targets, thereby accelerating the drug discovery process.

In the realm of pharmaceutical research, 3-Amino-4-(trifluoromethyl)picolinonitrile has been investigated as a precursor for several therapeutic classes. Notably, its derivatives have shown promise in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The trifluoromethyl group's ability to modulate electronic properties has been particularly beneficial in designing molecules with enhanced binding affinity to protein kinases. Furthermore, studies have explored its potential in antimicrobial applications, where nitrile-containing compounds are known to exhibit broad-spectrum activity against resistant bacterial strains.

The agrochemical sector has also benefited from the versatility of 3-Amino-4-(trifluoromethyl)picolinonitrile. Its structural motifs have been incorporated into herbicides and fungicides that exhibit improved efficacy and environmental safety profiles. The trifluoromethyl group's contribution to lipophilicity has been particularly advantageous in enhancing membrane penetration and target specificity. As sustainable agriculture continues to evolve, such compounds play a pivotal role in developing next-generation crop protection agents that meet stringent regulatory requirements.

From a synthetic chemistry perspective, 3-Amino-4-(trifluoromethyl)picolinonitrile serves as a versatile building block for constructing more complex scaffolds. Its reactivity allows for facile introduction of various functional groups, making it an indispensable tool in medicinal chemists' arsenal. Recent innovations in flow chemistry have further streamlined its synthesis, enabling scalable production under controlled conditions. This has not only improved yield but also minimized waste generation, aligning with green chemistry principles.

The biological activity of 3-Amino-4-(trifluoromethyl)picolinonitrile derivatives has been extensively documented in preclinical studies. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. The combination of structural flexibility and functional diversity makes this compound an attractive candidate for further exploration in therapeutic areas such as central nervous system (CNS) disorders and neurodegenerative diseases. Continued investigation into its pharmacological properties is expected to yield novel treatments with improved efficacy and reduced side effects.

The role of computational modeling in understanding the behavior of 3-Amino-4-(trifluoromethyl)picolinonitrile cannot be overstated. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications influence biological activity. These computational approaches complement experimental efforts by predicting interaction energies and binding affinities with high accuracy. Such data-driven strategies are increasingly integral to modern drug discovery pipelines.

In conclusion,3-Amino-4-(trifluoromethyl)picolinonitrile (CAS No. 1807158-85-5) represents a fascinating compound with broad applications across multiple industries. Its unique structural features and reactivity make it a valuable asset for synthetic chemists and medicinal researchers alike. As our understanding of its biological activities continues to expand, this compound is poised to contribute significantly to advancements in pharmaceuticals and agrochemicals.